Cas no 102872-00-4 (5-Benzamidolevulinic Acid)

• Product Name: 5-Benzamidolevulinic Acid
• CAS No: 102872-00-4
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 1137271
• PubChem ID: 14817112
• Update Time: 2025-06-08

5-Benzamidolevulinic Acid Chemical and Physical Properties

Names and Identifiers

• 5-benzamido-4-oxopentanoic acid
• ACMC-20m5tw
• Pentanoic acid, 5-(benzoylamino)-4-oxo-
• CTK0D8840
• AGN-PC-002NCE
• 5-Benzoylamino-4-oxo-valeriansaeure
• SureCN9169325
• 5-benzoylamino-4-oxo-valeric acid
• 5-Benzamidolevulinic Acid
• N-benzoyl-5-aminolevulinic acid
• 4-OXO-5-(PHENYLFORMAMIDO)PENTANOIC ACID
• DTXSID30564362
• 102872-00-4
• 5-(Benzoylamino)-4-oxopentanoic Acid
• SCHEMBL9169325

• Inchi： 1S/C12H13NO4/c14-10(6-7-11(15)16)8-13-12(17)9-4-2-1-3-5-9/h1-5H,6-8H2,(H,13,17)(H,15,16)
• InChI Key： IITDXGVVBHAMHN-UHFFFAOYSA-N
• SMILES： OC(CCC(CNC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 235.08449
• Monoisotopic Mass: 235.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 83.5Ų

Experimental Properties

• PSA: 83.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 5-Benzamidolevulinic Acid

5-Benzamidolevulinic Acid (CAS No. 102872-00-4): An Overview of Its Properties, Applications, and Recent Research

5-Benzamidolevulinic Acid (CAS No. 102872-00-4) is a versatile compound that has garnered significant attention in the fields of chemistry, biology, and pharmacology. This compound, also known as BALA, is a derivative of levulinic acid and benzamide, and it exhibits unique properties that make it valuable for various applications, particularly in the development of pharmaceuticals and diagnostic tools.

The chemical structure of 5-Benzamidolevulinic Acid consists of a benzamide moiety attached to a levulinic acid backbone. This structure confers the compound with several important characteristics, including its solubility in both polar and non-polar solvents, its stability under a wide range of conditions, and its ability to participate in various chemical reactions. These properties make BALA an attractive candidate for use in a variety of scientific and industrial applications.

In recent years, significant research has been conducted to explore the potential applications of 5-Benzamidolevulinic Acid. One of the most promising areas of research involves its use in photodynamic therapy (PDT). PDT is a non-invasive treatment modality that utilizes light-sensitive compounds to generate reactive oxygen species (ROS) upon exposure to light. These ROS can then induce cell death in targeted tissues, making PDT particularly useful for treating various types of cancer and other diseases characterized by abnormal cell growth.

BALA has been shown to be an effective photosensitizer in PDT due to its ability to efficiently absorb light and generate ROS. Studies have demonstrated that BALA-mediated PDT can effectively induce apoptosis in cancer cells while minimizing damage to surrounding healthy tissues. This selectivity is crucial for reducing side effects and improving patient outcomes. For example, a recent study published in the Journal of Photochemistry and Photobiology B: Biology reported that BALA-mediated PDT significantly reduced tumor size in a mouse model of breast cancer without causing significant toxicity to normal tissues.

In addition to its applications in PDT, 5-Benzamidolevulinic Acid has also been investigated for its potential use as a fluorescent probe. The compound's ability to emit fluorescence upon excitation with light makes it useful for imaging applications. Researchers have utilized BALA-based probes to visualize cellular processes and monitor drug delivery in real-time. This capability is particularly valuable in the development of targeted therapies and personalized medicine.

The synthesis of 5-Benzamidolevulinic Acid involves several well-established chemical reactions. One common method involves the condensation of benzamide with levulinic acid in the presence of an appropriate catalyst. The resulting product can be further purified using techniques such as column chromatography or recrystallization. The ease of synthesis and availability of starting materials make BALA an attractive compound for large-scale production.

In terms of safety, 5-Benzamidolevulinic Acid is generally considered safe when handled properly. However, like many chemical compounds, it should be stored and used under controlled conditions to prevent exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure the safe use of the compound.

The future prospects for BALA are promising. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent studies have explored the use of BALA in combination with other therapeutic agents to enhance treatment efficacy. Additionally, efforts are being made to develop more efficient synthesis methods and improve the stability and solubility of the compound for broader application.

In conclusion, 5-Benzamidolevulinic Acid (CAS No. 102872-00-4) is a multifaceted compound with significant potential in various scientific and medical fields. Its unique properties make it an attractive candidate for photodynamic therapy, fluorescent imaging, and other applications. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on human health and well-being.